Cas no 2171882-05-4 (2-2-(oxan-2-yl)ethylcyclobutan-1-ol)

• Product Name: 2-2-(oxan-2-yl)ethylcyclobutan-1-ol
• CAS No: 2171882-05-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6188348
• PubChem ID: 165733300
• Update Time: 2025-06-20

2-2-(oxan-2-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(oxan-2-yl)ethylcyclobutan-1-ol
• EN300-1635018
• 2171882-05-4
• 2-[2-(oxan-2-yl)ethyl]cyclobutan-1-ol

• Inchi： 1S/C11H20O2/c12-11-7-5-9(11)4-6-10-3-1-2-8-13-10/h9-12H,1-8H2
• InChI Key： ROUJGXRWRPDUNW-UHFFFAOYSA-N
• SMILES： OC1CCC1CCC1CCCCO1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-2-(oxan-2-yl)ethylcyclobutan-1-ol

Introduction to 2-2-(oxan-2-yl)ethylcyclobutan-1-ol (CAS No. 2171882-05-4)

2-2-(oxan-2-yl)ethylcyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2171882-05-4, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This molecule, featuring a cyclobutane ring linked to an ethyl chain that is further substituted with a tetrahydropyran moiety, exhibits a unique structural framework that has garnered attention for its potential pharmacological properties. The presence of both cycloalkyl and heterocyclic components in its structure suggests a diverse range of interactions with biological targets, making it a promising candidate for further investigation.

The structural motif of 2-2-(oxan-2-yl)ethylcyclobutan-1-ol combines the rigidity of the cyclobutane ring with the flexibility of the ethyl and tetrahydropyran substituents. This combination can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The cyclobutane ring, in particular, is known for its ability to adopt a conformation that can mimic the binding pockets of enzymes and receptors, while the tetrahydropyran group introduces hydrogen bonding capabilities and enhances solubility in polar environments.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, with cycloalkanes and heterocycles being particularly well-studied. The cyclobutane core has been explored in various therapeutic areas due to its ability to engage in multiple non-covalent interactions, including hydrogen bonding, hydrophobic interactions, and π-stacking. Similarly, tetrahydropyran derivatives are known for their bioisosteric properties with respect to other heterocycles such as piperidines and pyrrolidines, which are commonly found in biologically active molecules.

The synthesis of 2-2-(oxan-2-yl)ethylcyclobutan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include ring-closing metathesis or cyclization reactions to form the cyclobutane core, followed by nucleophilic substitution or addition reactions to introduce the ethyl and tetrahydropyran substituents. Advances in synthetic methodologies have enabled the efficient construction of complex molecular architectures like this one, facilitating rapid exploration of its pharmacological potential.

One of the most compelling aspects of 2-2-(oxan-2-yl)ethylcyclobutan-1-ol is its potential as a building block for more complex drug candidates. By modifying its substituents or appending additional functional groups, researchers can generate libraries of derivatives with tailored properties. For instance, introducing carboxylic acid or amine functionalities could enhance its solubility or enable further derivatization into peptidomimetics or protease inhibitors. Such modifications are crucial for optimizing drug-like characteristics such as oral bioavailability, metabolic stability, and target engagement.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. Compounds like 2-2-(oxan-2-yl)ethylcyclobutan-1-ol contribute to this diversity by presenting unique structural features that may not be found in traditional drug scaffolds. This diversity is essential for identifying novel mechanisms of action and overcoming resistance to existing therapies. Moreover, computational methods such as virtual screening and molecular docking have become indispensable tools for evaluating the potential interactions between such compounds and biological targets.

The pharmacological profile of 2-2-(oxan-2-yl)ethylcyclobutan-1-ol remains largely unexplored but is anticipated to be influenced by its structural features. Preliminary computational studies suggest that it may interact with proteins involved in inflammatory pathways or signal transduction cascades. These pathways are implicated in a wide range of diseases, including cancer, neurodegenerative disorders, and autoimmune conditions. Therefore, further experimental validation is warranted to uncover its therapeutic potential.

In conclusion, 2 22 ( oxan 22 yl ) ethyl cyc lobutan 11 ol ( CAS No . 2171882054 ) represents an intriguing compound with a distinctive structural framework that holds promise for medicinal chemistry applications . Its synthesis , structural features , and potential pharmacological properties make it a valuable candidate for future research . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in the development of novel therapeutic agents .